Cas no 2229157-91-7 (2-methoxy-3-(5-methylpyridin-2-yl)propanoic acid)

• Product Name: 2-methoxy-3-(5-methylpyridin-2-yl)propanoic acid
• CAS No: 2229157-91-7
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6435372
• PubChem ID: 165652502
• Update Time: 2025-05-20

2-methoxy-3-(5-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(5-methylpyridin-2-yl)propanoic acid
• EN300-1807534
• 2229157-91-7

• Inchi： 1S/C10H13NO3/c1-7-3-4-8(11-6-7)5-9(14-2)10(12)13/h3-4,6,9H,5H2,1-2H3,(H,12,13)
• InChI Key： JBVIRTSZOTYLLY-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-methoxy-3-(5-methylpyridin-2-yl)propanoic acid

2-Methoxy-3-(5-Methylpyridin-2-yl)Propanoic Acid: A Comprehensive Overview

2-Methoxy-3-(5-Methylpyridin-2-yl)Propanoic Acid, also known by its CAS number 2229157-91-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a propanoic acid backbone with a methoxy group at the 2-position and a 5-methylpyridin-2-yl substituent at the 3-position, making it a versatile scaffold for further functionalization.

The synthesis of 2-Methoxy-3-(5-Methylpyridin-2-yl)Propanoic Acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors, which have shown promising results in terms of yield and purity.

One of the most notable applications of this compound is in the field of medicinal chemistry. The presence of the pyridine ring introduces unique electronic properties, making it an attractive candidate for designing bioactive molecules. Studies have demonstrated that 2-Methoxy-3-(5-Methylpyridin-2-yl)Propanoic Acid exhibits potent anti-inflammatory and antioxidant activities, suggesting its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. The methoxy group enhances the compound's stability under environmental conditions, making it suitable for use as a herbicide or fungicide. Recent research has focused on optimizing its bioavailability and minimizing adverse effects on non-target organisms, which are critical factors for its commercialization.

The structural versatility of 2-Methoxy-3-(5-Methylpyridin-2-yl)Propanoic Acid has also made it a valuable tool in materials science. Its ability to form stable metal complexes has led to its use in catalysis and sensor development. For instance, researchers have reported the successful synthesis of metalloporphyrins based on this compound, which exhibit excellent catalytic activity in hydrogenation reactions.

From an analytical standpoint, the characterization of this compound has been significantly enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and dynamic behavior, paving the way for further studies on its interaction with biological systems.

In conclusion, 2-Methoxy-3-(5-Methylpyridin-2-yl)Propanoic Acid (CAS No: 2229157-91-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in future research and development efforts.